Cas no 885952-12-5 (2-Amino-5-iodo-4,6-dimethylpyridine)

2-Amino-5-iodo-4,6-dimethylpyridine is a halogenated pyridine derivative with a molecular formula of C₇H₉IN₂. This compound features an amino group at the 2-position and iodine substitution at the 5-position, along with methyl groups at the 4- and 6-positions, contributing to its distinct reactivity profile. Its structural features make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the amino group allows for further functionalization. The compound's stability and well-defined reactivity make it suitable for precise synthetic applications in research and industrial settings.

2-Amino-5-iodo-4,6-dimethylpyridine structure

885952-12-5 structure

Product Name:2-Amino-5-iodo-4,6-dimethylpyridine

CAS No:885952-12-5

MF:C₇H₉IN₂

MW:248.064233541489

MDL:MFCD06798226

CID:93140

PubChem ID:42553010

Update Time:2025-10-23

2-Amino-5-iodo-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-4,6-dimethylpyridin-2-amine
- 2-Amino-5-iodo-4,6-dimethylpyridine
- 2-AMINO-4,6-DIMETHYL-5-IODOPYRIDINE
- 2-Pyridinamine,5-iodo-4,6-dimethyl
- 6-AMINO-2,4-DIMETHYL-3-IODOPYRIDINE
- 5-Iodo-4,6-dimethyl-2-pyridinamine (ACI)
- AKOS015991300
- CS-0326087
- AC-27477
- 2-Pyridinamine,5-iodo-4,6-dimethyl-
- KJDKMUXRVKLPJF-UHFFFAOYSA-N
- DB-078012
- 885952-12-5
- SCHEMBL16093699
- DTXSID50654754
- 4,6-Dimethyl-5-iodo-2-pyridinamine
- BS-2131
- 5-iodo-4,6-dimethyl-pyridin-2-ylamine
- G62957
- MDL： MFCD06798226
- Inchi： 1S/C7H9IN2/c1-4-3-6(9)10-5(2)7(4)8/h3H,1-2H3,(H2,9,10)
- InChI Key： KJDKMUXRVKLPJF-UHFFFAOYSA-N
- SMILES： IC1C(C)=CC(N)=NC=1C

Computed Properties

Exact Mass: 247.98100
Monoisotopic Mass: 247.98105g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.9
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Color/Form: Cream crystal powder
Melting Point: 164-166℃
PSA: 38.91000
LogP: 2.46640
Solubility: Not determined
Sensitiveness: Light Sensitive

2-Amino-5-iodo-4,6-dimethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A061390-50mg	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5		50mg	$ 205.00	2022-06-08
TRC	A061390-100mg	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5		100mg	$ 335.00	2022-06-08
Chemenu	CM124282-1g	5-iodo-4,6-dimethylpyridin-2-amine	885952-12-5	95%	1g	$359	2021-08-05
Apollo Scientific	OR310150-250mg	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5	95%	250mg	£70.00	2023-09-02
Apollo Scientific	OR310150-1g	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5	95%	1g	£137.00	2025-02-20
Chemenu	CM124282-1g	5-iodo-4,6-dimethylpyridin-2-amine	885952-12-5	95%	1g	$359	2023-02-18
Matrix Scientific	076849-500mg	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5		500mg	$522.00	2023-09-08
Matrix Scientific	076849-1g	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5		1g	$648.00	2023-09-08
eNovation Chemicals LLC	Y1110228-1g	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5	95%	1g	$225	2024-05-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A300951-1g	2-Amino-5-iodo-4,6-dimethylpyridine	885952-12-5	95%	1g	¥2022.90	2023-09-04

2-Amino-5-iodo-4,6-dimethylpyridine Production Method

Production Method 1

5407-87-4

885952-12-5

Reaction Conditions

1.1 Reagents: Iodine , Sulfuric acid , Periodic acid Solvents: Acetic acid , Water ; 4 h, 80 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

A Simple Cu-Catalyzed Coupling Approach to Substituted 3-Pyridinol and 5-Pyrimidinol Antioxidants

Nara, Susheel J.; Jha, Mukund; Brinkhorst, Johan; Zemanek, Tony J.; Pratt, Derek A., Journal of Organic Chemistry, 2008, 73(23), 9326-9333

2-Amino-5-iodo-4,6-dimethylpyridine Raw materials

2-Amino-4,6-dimethylpyridine

2-Amino-5-iodo-4,6-dimethylpyridine Preparation Products

2-Amino-5-iodo-4,6-dimethylpyridine (885952-12-5)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-5-iodo-4,6-dimethylpyridine

2-Amino-5-Iodo-4,6-Dimethylpyridine (CAS No 885952-12-5): A Comprehensive Overview

2-Amino-5-Iodo-4,6-Dimethylpyridine, also known by its CAS registry number CAS No 885952-12-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine family, a class of aromatic six-membered rings containing one nitrogen atom. The presence of amino, iodo, and methyl substituents at specific positions on the pyridine ring imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The structure of 2-Amino-5-Iodo-4,6-Dimethylpyridine is characterized by a pyridine ring with an amino group (-NH₂) at position 2, an iodine atom at position 5, and methyl groups (-CH₃) at positions 4 and 6. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials and bioactive molecules.

One of the most notable applications of CAS No 885952-12-5 is in the field of drug discovery. Researchers have explored its role as a precursor for designing novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The amino group serves as a site for further functionalization, enabling the attachment of bioactive moieties that can enhance the compound's therapeutic potential.

In addition to its pharmacological applications, 2-Amino-5-Iodo-4,6-Dimethylpyridine has found utility in materials science. Its ability to act as a ligand in coordination chemistry has led to its use in synthesizing metal complexes with unique magnetic and electronic properties. These complexes hold promise for applications in catalysis, sensing, and energy storage technologies.

The synthesis of CAS No 885952-12-5 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on optimizing these reactions to minimize environmental impact and improve scalability for industrial production.

From an environmental perspective, understanding the fate and transport of 2-Amino-5-Iodo-4,6-Dimethylpyridine in natural systems is critical for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, CAS No 885952-12-5, or 2-Amino-5-Iodo-4,6-Dimethylpyridine, stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity continue to drive innovative research aimed at unlocking its full potential in drug development, materials science, and beyond.